![molecular formula C22H18O3 B3934857 2-oxo-2-phenylethyl 4-biphenylylacetate](/img/structure/B3934857.png)
2-oxo-2-phenylethyl 4-biphenylylacetate
Overview
Description
2-oxo-2-phenylethyl 4-biphenylylacetate, also known as BPAA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BPAA is a derivative of phenylacetic acid and biphenyl, which are both commonly found in nature.
Mechanism of Action
The mechanism of action of 2-oxo-2-phenylethyl 4-biphenylylacetate is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. This compound has also been shown to inhibit the production of reactive oxygen species (ROS) and to scavenge free radicals, which may contribute to its anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have antioxidant properties and to protect against oxidative stress-induced damage in cells. This compound has been found to be relatively non-toxic in animal studies, with no significant adverse effects reported at therapeutic doses.
Advantages and Limitations for Lab Experiments
One advantage of 2-oxo-2-phenylethyl 4-biphenylylacetate is its relatively simple synthesis method, which makes it easy to produce in large quantities. This compound is also stable under a wide range of conditions, which makes it suitable for use in various experimental settings. However, one limitation of this compound is its relatively low water solubility, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on 2-oxo-2-phenylethyl 4-biphenylylacetate. One area of interest is the development of new drugs based on this compound, particularly for the treatment of inflammatory and pain-related conditions. Another area of interest is the use of this compound as a building block for the synthesis of novel materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in environmental science.
Scientific Research Applications
2-oxo-2-phenylethyl 4-biphenylylacetate has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. In materials science, this compound has been used as a building block for the synthesis of novel polymers and materials. In environmental science, this compound has been studied for its potential use as a fluorescent probe for the detection of heavy metals in water.
properties
IUPAC Name |
phenacyl 2-(4-phenylphenyl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O3/c23-21(20-9-5-2-6-10-20)16-25-22(24)15-17-11-13-19(14-12-17)18-7-3-1-4-8-18/h1-14H,15-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUQFOEQMTNCENU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)CC(=O)OCC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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